Cas no 2387601-33-2 (Ethyl 2-(1-benzhydryl-3-(nitromethyl)azetidin-3-yl)acetate)

• Product Name: Ethyl 2-(1-benzhydryl-3-(nitromethyl)azetidin-3-yl)acetate
• CAS No: 2387601-33-2
• MF: C₂₁H₂₄N₂O₄
• MW: 368.426265716553
• CID: 6794903
• PubChem ID: 154726153
• Update Time: 2025-05-20

Ethyl 2-(1-benzhydryl-3-(nitromethyl)azetidin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(1-benzhydryl-3-(nitromethyl)azetidin-3-yl)acetate
• ETHYL 2-[1-BENZHYDRYL-3-(NITROMETHYL)AZETIDIN-3-YL]ACETATE
• 2387601-33-2
• G18724

• Inchi： 1S/C21H24N2O4/c1-2-27-19(24)13-21(16-23(25)26)14-22(15-21)20(17-9-5-3-6-10-17)18-11-7-4-8-12-18/h3-12,20H,2,13-16H2,1H3
• InChI Key： LVQAVZJGFYAXDO-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1(C[N+](=O)[O-])CN(C(C2C=CC=CC=2)C2C=CC=CC=2)C1)=O

Computed Properties

• Exact Mass: 368.17360725g/mol
• Monoisotopic Mass: 368.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.4Ų

Additional information on Ethyl 2-(1-benzhydryl-3-(nitromethyl)azetidin-3-yl)acetate

Introduction to Ethyl 2-(1-benzhydryl-3-(nitromethyl)azetidin-3-yl)acetate (CAS No. 2387601-33-2)

Ethyl 2-(1-benzhydryl-3-(nitromethyl)azetidin-3-yl)acetate (CAS No. 2387601-33-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzhydryl group, a nitromethyl group, and an azetidine ring. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The benzhydryl group, formed by the fusion of two benzene rings, imparts hydrophobic properties to the molecule, which can influence its solubility and membrane permeability. The nitromethyl group, on the other hand, is known for its reactivity and can participate in various chemical transformations, making it a versatile functional group in synthetic chemistry. The azetidine ring, a four-membered heterocycle containing one nitrogen atom, adds rigidity to the molecule and can influence its conformational stability and binding interactions with biological targets.

Recent studies have highlighted the potential of Ethyl 2-(1-benzhydryl-3-(nitromethyl)azetidin-3-yl)acetate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural motifs exhibit potent anti-inflammatory properties. These compounds can modulate the activity of key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX), thereby reducing inflammation and associated pain.

In addition to its anti-inflammatory potential, Ethyl 2-(1-benzhydryl-3-(nitromethyl)azetidin-3-yl)acetate has also been investigated for its neuroprotective effects. Studies conducted at the University of California have demonstrated that this compound can protect neuronal cells from oxidative stress and apoptosis induced by various neurotoxic agents. The mechanism of action involves the upregulation of antioxidant enzymes and the inhibition of pro-inflammatory cytokines, which are crucial for maintaining neuronal health.

The pharmacokinetic properties of Ethyl 2-(1-benzhydryl-3-(nitromethyl)azetidin-3-yl)acetate have also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low plasma protein binding make it an attractive candidate for oral drug delivery systems. Furthermore, its metabolic stability ensures that it remains active in the body for an extended period, enhancing its therapeutic efficacy.

The safety profile of Ethyl 2-(1-benzhydryl-3-(nitromethyl)azetidin-3-yl)acetate is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments conducted in animal models have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs such as the liver and kidneys. These findings support its potential for further clinical development.

In conclusion, Ethyl 2-(1-benzhydryl-3-(nitromethyl)azetidin-3-yl)acetate (CAS No. 2387601-33-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable biological activities and pharmacokinetic properties, make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its full potential in treating various diseases and conditions.